PROPYL FORMATE

• CAS No.: 110-74-7
• Product Name: PROPYL FORMATE
• Molecular Formula: C4H8O2
• Molecular Weight: 88.11 g/mol
• IUPAC Name: propyl formate
• Standard InChI: InChI=1S/C4H8O2/c1-2-3-6-4-5/h4H,2-3H2,1H3
• Standard InChIKey: KFNNIILCVOLYIR-UHFFFAOYSA-N
• SMILES: CCCOC=O
• Canonical SMILES: CCCOC=O
• Boiling Point: 80.9 °C
• Density: d20 0.91; 0.895-0.905
• Flash Point: 27 °F (NFPA, 2010)
• Melting Point: -92.9 °C; Mp -92.9 °; -92.9°C
• Physical Description: N-propyl formate appears as a clear colorless liquid with a pleasant odor. Slightly soluble in water and less dense than water. Hence floats on water. Vapors are heavier than air.; Liquid; colourless to pale yellow liquid with a characteristic fruity, rum-plum odou
• Description: Propyl formate, also known as fema 2943 or HCOOCH2CH2CH3, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Propyl formate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, propyl formate is primarily located in the cytoplasm. Propyl formate is a sweet, berry, and bitter tasting compound that can be found in apple and pineapple. This makes propyl formate a potential biomarker for the consumption of these food products.; N-propyl formate appears as a clear colorless liquid with a pleasant odor. Slightly soluble in water and less dense than water. Hence floats on water. Vapors are heavier than air.
• Solubility: 0.25 M; 22 mg/mL at 22 °C; miscible with alcohol, ether, most organic solvents; soluble in 1 ml in 45 ml wate
• Vapor Pressure: 82.57 mmHg
• PubChem Compound: 8073
• Last Modified: Nov 11 2021